Cas no 2172235-61-7 (2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}-N-methylacetamido)oxyacetic acid)

• Product Name: 2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}-N-methylacetamido)oxyacetic acid
• CAS No: 2172235-61-7
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 6249656
• PubChem ID: 165536924
• Update Time: 2025-05-20

2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}-N-methylacetamido)oxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}-N-methylacetamido)oxyacetic acid
• 2172235-61-7
• 2-[(2-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclobutyl}-N-methylacetamido)oxy]acetic acid
• EN300-1474447

• Inchi： 1S/C25H28N2O6/c1-27(33-15-23(29)30)22(28)13-25(11-6-12-25)16-26-24(31)32-14-21-19-9-4-2-7-17(19)18-8-3-5-10-20(18)21/h2-5,7-10,21H,6,11-16H2,1H3,(H,26,31)(H,29,30)
• InChI Key： IYBHYEXMHDPSTM-UHFFFAOYSA-N
• SMILES： O=C(CC1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CCC1)N(C)OCC(=O)O

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}-N-methylacetamido)oxyacetic acid

Comprehensive Overview of 2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}-N-methylacetamido)oxyacetic acid (CAS No. 2172235-61-7)

In the rapidly evolving field of pharmaceutical and biochemical research, 2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}-N-methylacetamido)oxyacetic acid (CAS No. 2172235-61-7) has emerged as a compound of significant interest. This molecule, characterized by its complex structure and functional groups, plays a pivotal role in peptide synthesis and drug development. Researchers and industry professionals are increasingly focusing on its applications due to its unique properties, such as its ability to act as a protecting group in solid-phase peptide synthesis (SPPS). The compound's Fmoc-protected amino acid derivative is particularly noteworthy, as it enhances stability and selectivity in synthetic pathways.

The CAS No. 2172235-61-7 compound is often associated with advanced research in peptide therapeutics and bioconjugation. With the growing demand for personalized medicine and targeted drug delivery systems, this molecule has garnered attention for its potential in creating peptide-drug conjugates. Its cyclobutyl ring structure contributes to its rigidity, which is advantageous in designing molecules with improved bioavailability and metabolic stability. These attributes align with current trends in AI-driven drug discovery, where computational models prioritize compounds with optimal pharmacokinetic profiles.

One of the most frequently searched questions in the context of 2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}-N-methylacetamido)oxyacetic acid revolves around its synthesis and purification methods. Researchers often inquire about the optimal conditions for Fmoc deprotection or the compatibility of this compound with automated peptide synthesizers. Addressing these queries, recent studies highlight the use of mild base conditions (e.g., piperidine) for efficient Fmoc removal, ensuring high yields in peptide chain elongation. Additionally, advancements in HPLC purification techniques have streamlined the isolation of this compound, making it more accessible for laboratory use.

The compound's relevance extends to the burgeoning field of proteolysis-targeting chimeras (PROTACs), where its modular design enables the creation of bifunctional molecules. This application has sparked discussions in online forums and scientific communities, particularly regarding its role in degrading disease-causing proteins. As the search for next-generation therapeutics intensifies, CAS No. 2172235-61-7 is increasingly cited in patents and preclinical studies, underscoring its versatility.

From an industrial perspective, scalability and cost-effectiveness are critical considerations for 2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}-N-methylacetamido)oxyacetic acid. Manufacturers are investing in green chemistry approaches to reduce waste and improve synthetic efficiency. Innovations such as flow chemistry and catalytic reactions are being explored to meet the rising demand for high-purity batches. These developments resonate with the global push toward sustainable pharmaceutical production, a topic frequently highlighted in ESG (Environmental, Social, and Governance) reports.

In summary, 2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}-N-methylacetamido)oxyacetic acid (CAS No. 2172235-61-7) represents a cornerstone in modern synthetic chemistry and drug development. Its multifaceted applications—from peptide engineering to targeted therapy—position it as a valuable asset for researchers tackling complex biomedical challenges. As the scientific community continues to unravel its potential, this compound is poised to play an even greater role in shaping the future of medicine.